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Introduction

Bevonescein (also known as ALM-488) is a novel, investigational fluorescent imaging agent
designed to provide real-time, intraoperative visualization of nerves.[1][2] Comprising a short-
chain amino acid peptide conjugated to a fluorescein dye, Bevonescein selectively binds to
the extracellular matrix of nerve tissue.[3][4] This targeted binding allows surgeons to
distinguish nerves from surrounding tissue with high contrast, aiming to reduce the incidence of
iatrogenic nerve injury during surgical procedures.[5] Unlike some nerve-targeting agents that
rely on the myelin sheath, Bevonescein's mechanism allows it to label both healthy and
degenerated nerve fibers.

These application notes provide detailed protocols for the use of Bevonescein in both
preclinical and clinical research settings for fluorescence-guided surgery.

Mechanism of Action
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Bevonescein's utility in fluorescence-guided surgery stems from its unique peptide
component, which has a high affinity for the extracellular matrix of nerve tissue. Following
intravenous administration, the Bevonescein conjugate circulates systemically and
accumulates at nerve fibers. The conjugated fluorescein moiety is a well-established
fluorophore that, when excited by light of a specific wavelength, emits a bright green-yellow
fluorescence, rendering the nerves visible under a surgical microscope equipped with an

appropriate fluorescence imaging module.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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